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Abstract

This technical guide provides a comprehensive overview of the solubility of Ethylene Glycol
Bis-mercaptoacetate (EGBMA), a versatile crosslinking agent. Due to the limited availability of
specific quantitative solubility data in a wide range of organic solvents within publicly accessible
literature, this document focuses on presenting the established aqueous solubility, qualitative
solubility in common organic solvent classes, and a detailed experimental protocol for
determining its solubility in solvents of interest. This guide is intended to equip researchers,
scientists, and drug development professionals with the necessary information and
methodologies to effectively utilize EGBMA in their work.

Introduction

Ethylene Glycol Bis-mercaptoacetate (CAS No. 123-81-9), also known as Glycol
Dimercaptoacetate, is a chemical compound widely used in the synthesis of polymers and as a
curing agent for epoxy resins.[1] Its utility in various applications, including in the formulation of
adhesives, sealants, and potentially in drug delivery systems as a chelating agent, necessitates
a thorough understanding of its solubility characteristics.[2][3] This guide aims to consolidate
the available solubility data and provide a practical framework for its experimental
determination.
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Physicochemical Properties

A summary of the key physicochemical properties of Ethylene Glycol Bis-mercaptoacetate is
provided in the table below.

Property Value Reference
Molecular Formula C6H1004S2 [1][4]
Molecular Weight 210.27 g/mol [41[5]
Appearance Clear, colorless liquid with a 61171
stench
Density 1.313 g/mL at 25 °C [1][4]
Boiling Point 137-139 °C at 2 mm Hg [1114]
Flash Point >110 °C (>230 °F) [1][3]
Solubility Data

The solubility of a compound is a critical parameter for its application in various formulations
and synthetic processes. The following sections summarize the known quantitative and
qualitative solubility of Ethylene Glycol Bis-mercaptoacetate.

Quantitative Solubility

Currently, the most consistently reported quantitative solubility data for Ethylene Glycol Bis-
mercaptoacetate is in water.

Solvent Temperature (°C) Solubility (g/L) Reference

Water 20 20 [1][4]

Qualitative Solubility

While extensive quantitative data is scarce, several sources provide qualitative descriptions of
EGBMA's solubility in organic solvents.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b13152910?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6689250.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6689250.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6689250.aspx
https://www.sigmaaldrich.com/US/en/product/mm/814145
https://m.chemicalbook.com/ProductMSDSDetailCB6689250_EN.htm
https://pim-resources.coleparmer.com/sds/95044.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6689250.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6689250.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6689250.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6689250.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6689250.htm
https://polymer.bocsci.com/product/glycol-dimercaptoacetate-cas-123-81-9-9436.html
https://www.benchchem.com/product/b13152910?utm_src=pdf-body
https://www.benchchem.com/product/b13152910?utm_src=pdf-body
https://www.benchchem.com/product/b13152910?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6689250.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6689250.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13152910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Solvent Class Solubility Description Reference
Alcohols Miscible [1114]
Ethers Soluble [8]

General Organic Solvents Soluble [2]

It is important to note that terms like "soluble" and "miscible" are qualitative. For precise
applications, experimental determination of solubility in the specific solvent of interest is highly
recommended.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of Ethylene Glycol Bis-
mercaptoacetate in a given solvent, adapted from the gravimetric method.

Materials

+ Ethylene Glycol Bis-mercaptoacetate (high purity)
o Solvent of interest (analytical grade)

e Thermostatic shaker or water bath

» Calibrated thermometer

¢ Analytical balance (readability to 0.0001 g)

o Glass vials with airtight seals

e Syringe with a filter (e.g., 0.45 um PTFE)

» Weighing bottles

e \Vacuum oven or desiccator

Procedure
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e Preparation of Saturated Solution:

o Add an excess amount of Ethylene Glycol Bis-mercaptoacetate to a known volume of
the solvent in a glass vial. The presence of undissolved solid is crucial to ensure
saturation.

o Seal the vial tightly to prevent solvent evaporation.
o Place the vial in a thermostatic shaker or water bath set to the desired temperature.

o Agitate the mixture for a sufficient time to reach equilibrium. A preliminary study might be
needed to determine the time to equilibrium, but 24-48 hours is often adequate.

o Sample Collection:
o Once equilibrium is reached, stop the agitation and allow the solid to settle.

o Carefully draw a known volume of the supernatant (the clear liquid phase) using a pre-
warmed syringe fitted with a filter to avoid drawing any solid particles.

e Gravimetric Analysis:

o

Transfer the collected supernatant to a pre-weighed weighing bottle.

[¢]

Record the total weight of the weighing bottle and the supernatant.

[¢]

Evaporate the solvent from the weighing bottle using a vacuum oven at a suitable
temperature or in a desiccator until a constant weight of the solute is achieved.

o

Record the final weight of the weighing bottle with the dried solute.
» Calculation:

o Calculate the weight of the solvent by subtracting the weight of the empty weighing bottle
and the weight of the dried solute from the total weight of the weighing bottle and
supernatant.
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o Calculate the solubility in g/L or other desired units using the weight of the dried solute and
the volume of the supernatant collected.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental determination of the
solubility of Ethylene Glycol Bis-mercaptoacetate.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility Profile of Ethylene Glycol Bis-
mercaptoacetate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13152910#solubility-of-ethylene-glycol-bis-
mercaptoacetate-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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